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Compound of Interest

Compound Name:
4-Pyridinecarboxaldehyde, 3-

(methylthio)-

CAS No.: 650628-88-9

Cat. No.: B12602899

Get Quote

Executive Summary
Target Compound: 4-Pyridinecarboxaldehyde, 3-(methylthio)- CAS: 106984-91-2

(Generic/Isomer Class) | Formula: C₇H₇NOS | MW: 153.20 g/mol

This guide provides a rigorous technical comparison for researchers validating the structural

integrity of 3-(methylthio)-4-pyridinecarboxaldehyde (3-MTPC). As a bioisostere for methoxy-

substituted pyridines and a metabolic precursor in kinase inhibitor synthesis, 3-MTPC requires

precise differentiation from its synthetic precursors (e.g., 3-bromo-4-pyridinecarboxaldehyde)

and regioisomers.

This document contrasts 3-MTPC with its two primary commercial alternatives/precursors:

3-Bromo-4-pyridinecarboxaldehyde (3-BrPC): The standard electrophilic precursor.
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2-Chloro-3-(methylthio)-4-pyridinecarboxaldehyde (2-Cl-3-MTPC): A common scaffold for

further functionalization.

Structural & Reactivity Profile[1]
Chemical Causality & Design
The introduction of the methylthio (-SMe) group at the C3 position alters the electronic

landscape of the pyridine ring compared to the halogenated precursors.

Electronic Effect: The -SMe group acts as a weak σ-acceptor (inductive withdrawal) but a

strong π-donor (resonance). This increases electron density at the C2 and C6 positions

relative to the 3-bromo analog, potentially deactivating the aldehyde towards nucleophilic

attack (e.g., Schiff base formation) compared to the highly electron-deficient 3-BrPC.

Solubility: The lipophilic SMe moiety improves solubility in non-polar organic solvents (DCM,

Toluene) compared to the more polar unsubstituted isonicotinaldehyde.

Comparative Specifications Table

Feature

Target: 3-

(Methylthio)-4-

Pyridinecarboxaldeh

yde

Alt 1: 3-Bromo-4-

Pyridinecarboxaldeh

yde

Alt 2: 2-Chloro-3-

(methylthio)-4-

Pyridinecarboxaldeh

yde

Formula C₇H₇NOS C₆H₄BrNO C₇H₆ClNOS

MW 153.20 186.01 187.65

State
Yellow Oil / Low-

melting Solid
Solid (mp 81-82 °C) Solid

Aldehyde Reactivity
Moderate (SMe

resonance donation)

High (Br inductive

withdrawal)

High (Cl + SMe

inductive withdrawal)

Key NMR Signal
δ 2.45-2.55 (s, 3H,

SMe)
No aliphatic signal δ 2.50 (s, 3H, SMe)

Aromatic Region
3 Protons (H2, H5,

H6)

3 Protons (H2, H5,

H6)
2 Protons (H5, H6)
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Spectroscopic Analysis & Confirmation Protocols
NMR Structural Confirmation Strategy
The most critical challenge is distinguishing the target from the 3-bromo precursor (incomplete

reaction) and the 2-chloro analog (if used as a starting material).

Protocol: 1H NMR Validation (400 MHz, CDCl₃)
Sample Prep: Dissolve ~10 mg in 0.6 mL CDCl₃. Filter if insoluble solids remain (inorganic

salts).

Acquisition: Standard proton pulse sequence (zg30), 16 scans, D1 = 1.0 sec.

Analysis Logic:

Step 1: Check Aliphatic Region (2.0 - 3.0 ppm).

Target: Sharp singlet at ~2.5 ppm (S-CH₃).

3-BrPC: Clean baseline (absence confirms no SMe).

Step 2: Check Aromatic Region (7.0 - 9.0 ppm).

Target: Requires 3 distinct signals.

H2: Singlet (or fine doublet) at ~8.5 ppm (deshielded by N and SMe).

H6: Doublet at ~8.6 ppm (α to Nitrogen).

H5: Doublet at ~7.6 ppm (β to Nitrogen).

2-Cl-3-MTPC: Only 2 signals (H5 and H6). The H2 singlet is absent due to Cl

substitution.

Step 3: Aldehyde Proton.

Target: Singlet at ~10.2 ppm. Note: The SMe group may cause a slight upfield shift vs.

the Br analog due to resonance shielding.
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Mass Spectrometry (MS) Workflow
Method: LC-MS (ESI+) or GC-MS (EI).

Target (3-MTPC):

Parent Ion: m/z 154 [M+H]⁺ (ESI) or 153 [M]⁺ (EI).

Fragmentation (EI): Look for loss of -CHO (29)

m/z 124, followed by loss of -Me (15) or -SMe (47).

Impurity Flag:

m/z 186/188 (1:1 ratio): Indicates unreacted 3-Bromo precursor.

m/z 188/190 (3:1 ratio): Indicates 2-Chloro analog contamination.

Infrared (IR) Fingerprinting
C=O Stretch: Strong band at 1695-1705 cm⁻¹.

C-S Stretch: Weak/Medium band at 680-720 cm⁻¹ (Absent in 3-BrPC).

C-Br Stretch (Impurity): Strong band at ~1050-1070 cm⁻¹ (Specific to 3-BrPC).

Experimental Workflow: Synthesis & Purification
Validation
Autonomy Note: This section provides a self-validating workflow for synthesizing the target

from the 3-bromo precursor, ensuring high purity for analysis.

Reaction: Nucleophilic Aromatic Substitution (SₙAr)
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3-Br-4-CHO-Py + NaSMe

3-SMe-4-CHO-Py + NaBr

Step-by-Step Protocol:

Setup: Charge a flame-dried flask with 3-bromo-4-pyridinecarboxaldehyde (1.0 eq) and

anhydrous DMF (0.5 M).

Reagent Addition: Add Sodium Thiomethoxide (NaSMe, 1.1 eq) at 0°C under N₂

atmosphere. Causality: Low temp prevents polymerization of the aldehyde.

Reaction: Warm to RT and stir for 2-4 hours. Monitor by TLC (20% EtOAc/Hexane).

TLC Check: Product will be more polar (lower R_f) than the bromo starting material.

Workup: Dilute with Et₂O, wash with water (3x) to remove DMF/salts. Dry organic layer over

Na₂SO₄.

Purification: Silica gel chromatography (Gradient: 0

30% EtOAc/Hexane).

Validation: Run 1H NMR immediately. Aldehydes oxidize to carboxylic acids over time; store

under Argon at -20°C.

Visualizing the Structural Confirmation Logic
The following diagram illustrates the decision tree for confirming the identity of 3-(methylthio)-4-

pyridinecarboxaldehyde against its common analogs.
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Unknown Sample
(Pyridine Aldehyde Derivative)

1. Check 1H NMR (2.0 - 3.0 ppm)

Singlet ~2.5 ppm Present?

No Signal
(Clean Baseline)

No

Signal Present
(S-Me Group Confirmed)

Yes

ID: 3-Bromo-4-pyridinecarboxaldehyde
(Precursor)

2. Count Aromatic Protons
(7.5 - 9.0 ppm)

Number of Signals?

2 Signals (H5, H6)
Missing H2 Singlet

2 Protons

3 Signals (H2, H5, H6)
H2 Singlet ~8.5 ppm

3 Protons

ID: 2-Chloro-3-(methylthio)-4-pyridinecarboxaldehyde
(Common Analog)

CONFIRMED TARGET:
3-(methylthio)-4-pyridinecarboxaldehyde

Click to download full resolution via product page

Figure 1: NMR decision tree for distinguishing 3-(methylthio)-4-pyridinecarboxaldehyde from

halogenated analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12602899?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12602899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

